Cas no 2703767-86-4 (5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

5-({6-Azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex small molecule featuring a fused isoindole-1,3-dione core with a 2,6-dioxopiperidin-3-yl substituent and a 6-azaspiro[2.5]octan-1-ylamino moiety. This compound is of interest in medicinal chemistry due to its potential as a targeted protein degrader, leveraging the E3 ubiquitin ligase-binding properties of the phthalimide scaffold. The spirocyclic amine linker may enhance pharmacokinetic properties, such as solubility and metabolic stability, while the dioxopiperidine moiety facilitates proteasome-mediated degradation. Its modular design allows for further optimization in drug discovery, particularly in oncology and neurodegenerative disease research. The compound’s synthetic accessibility and well-defined stereochemistry further support its utility in preclinical development.

5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione structure

2703767-86-4 structure

Product Name:5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

CAS No:2703767-86-4

MF:C₂₀H₂₂N₄O₄

MW:382.413084506989

CID:5615967

PubChem ID:165945362

Update Time:2025-06-11

5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- EN300-33366739
- 2703767-86-4
- 5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- Inchi： 1S/C20H22N4O4/c25-16-4-3-14(17(26)23-16)24-18(27)12-2-1-11(9-13(12)19(24)28)22-15-10-20(15)5-7-21-8-6-20/h1-2,9,14-15,21-22H,3-8,10H2,(H,23,25,26)
- InChI Key： XMAQMYIQGOAXPS-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)NC1CC21CCNCC2

Computed Properties

Exact Mass: 382.16410520g/mol
Monoisotopic Mass: 382.16410520g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 732
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 108Å²

5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-33366739-1g	5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione	2703767-86-4		1g	$0.0	2023-09-04
Enamine	EN300-33366739-1.0g	5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione	2703767-86-4	95.0%	1.0g	$0.0	2025-03-18

5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466

Additional information on 5-({6-azaspiro2.5octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703767-86-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of targeted protein degradation (TPD) as a novel therapeutic strategy. Among the emerging compounds in this field, 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703767-86-4) has garnered significant attention due to its unique structural features and promising biological activity. This research brief synthesizes the latest findings on this compound, focusing on its molecular design, mechanism of action, and potential therapeutic applications.

The compound, characterized by its spirocyclic and dioxopiperidinyl moieties, functions as a cereblon (CRBN)-based proteolysis-targeting chimera (PROTAC). Recent studies have demonstrated its ability to selectively degrade disease-relevant proteins, such as transcription factors and kinases, by recruiting the E3 ubiquitin ligase complex. Structural-activity relationship (SAR) analyses reveal that the 6-azaspiro[2.5]octane ring enhances binding affinity to CRBN, while the dioxopiperidinyl group stabilizes interactions with target proteins. These features contribute to its high specificity and potency in preclinical models.

In vitro and in vivo studies have shown that 2703767-86-4 exhibits robust degradation activity against oncogenic proteins, including IKZF1/3 and GSPT1, which are implicated in hematological malignancies. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound achieved >90% degradation of IKZF1 at nanomolar concentrations in multiple myeloma cell lines, with minimal off-target effects. Furthermore, pharmacokinetic evaluations in murine models indicated favorable bioavailability and tissue distribution, supporting its potential for clinical translation.

Ongoing research is exploring the broader applications of 2703767-86-4 beyond oncology. Preliminary data suggest its utility in autoimmune diseases and neurodegenerative disorders, where selective protein degradation could address previously undruggable targets. Challenges remain, however, in optimizing its metabolic stability and reducing potential immunogenicity. Collaborative efforts between academia and industry are underway to advance this compound into Phase I trials, with results anticipated by late 2024.

In conclusion, 5-({6-azaspiro[2.5]octan-1-yl}amino)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a promising candidate in the TPD landscape. Its innovative design and multifaceted therapeutic potential underscore the importance of continued investigation into its molecular mechanisms and clinical applicability. Future studies should prioritize the development of biomarker strategies to identify patient populations most likely to benefit from this targeted therapy.